Cas no 31457-16-6 (3,4-dihydro-2H-1-benzopyran-8-carboxylic acid)

• Product Name: 3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
• CAS No: 31457-16-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD12198122
• CID: 1015197
• PubChem ID: 12701138
• Update Time: 2024-10-30

3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Chroman-8-carboxylic acid
• 3,4-dihydro-2H-chromene-8-carboxylic acid
• 2H-3.4-Dihydro-benzopyran-8-carbonsaeure
• 3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
• 8-chromancarboxylic acid
• chroman 8-carboxylic acid
• chromane-8-carboxylic acid
• chroman-8-carboxylicacid
• SB36538
• LOFOWPRKKPHPDW-UHFFFAOYSA-N
• MFCD12198122
• DTXSID60507363
• FT-0756020
• EN300-125479
• AKOS006344811
• chroman-8-carboxylic acid, AldrichCPR
• AS-36157
• CS-0107186
• SCHEMBL984448
• 31457-16-6
• SY065537
• Z1201626365
• DB-068465
• Chroman-8-carboxylic acid , 97%

• MDL： MFCD12198122
• Inchi： 1S/C10H10O3/c11-10(12)8-5-1-3-7-4-2-6-13-9(7)8/h1,3,5H,2,4,6H2,(H,11,12)
• InChI Key： LOFOWPRKKPHPDW-UHFFFAOYSA-N
• SMILES： O1C2C(C(=O)O)=CC=CC=2CCC1

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 95-96.5 °C
• PSA: 46.53000
• LogP: 1.70980

3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P302+P352;P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans